N-cyclopentyl-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-cyclopentyl-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C20H24N4/c1-13-8-10-16(11-9-13)19-15(3)23-24-18(12-14(2)21-20(19)24)22-17-6-4-5-7-17/h8-12,17,22H,4-7H2,1-3H3
• InChI Key: WHMWHHSDLIAHSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2C)NC4CCCC4)C
• Molecular Formula: C20H24N4
• Molecular Weight: 320.4 g/mol

Description

“N-cyclopentyl-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine” is a compound that belongs to the class of pyrimidine and fused pyrimidine derivatives. These compounds have received significant interest due to their diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives have shown promising anticancer activity. These pyrimidine derivatives exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases that are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Scientific Research Applications

CDK2 Inhibitors for Cancer Treatment

. .

Protein Kinase Inhibitors for Cancer Treatment

. .

Anticancer Agents

. .

Cell Growth Regulation

.

Cell Differentiation

. Therefore, compounds like “N-cyclopentyl-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine” could potentially influence this process.

Cell Migration

. Inhibiting these kinases could potentially affect this process.

Mechanism of Action

Target of Action

The primary target of N-cyclopentyl-2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase. Inhibition of CDK2 can halt cell cycle progression, making it an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, specifically the G1/S transition . This results in the arrest of cell cycle progression, preventing the cells from entering the S phase where DNA replication occurs. This can lead to apoptosis, or programmed cell death, in tumor cells .

Result of Action

The result of the compound’s action is significant inhibition of cell growth in various cell lines . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces significant alterations in cell cycle progression and apoptosis within HCT cells .